Cas no 2138193-36-7 (3aH-Indol-3a-amine, 1-(cyclopropylsulfonyl)octahydro-)

• Product Name: 3aH-Indol-3a-amine, 1-(cyclopropylsulfonyl)octahydro-
• CAS No: 2138193-36-7
• MF: C₁₁H₂₀N₂O₂S
• MW: 244.353701591492
• CID: 5299131
• Update Time: 2025-11-01

3aH-Indol-3a-amine, 1-(cyclopropylsulfonyl)octahydro- Chemical and Physical Properties

Names and Identifiers

• 3aH-Indol-3a-amine, 1-(cyclopropylsulfonyl)octahydro-

• Inchi： 1S/C11H20N2O2S/c12-11-6-2-1-3-10(11)13(8-7-11)16(14,15)9-4-5-9/h9-10H,1-8,12H2
• InChI Key： XBZJBGDETQPGQS-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)C2C(N)(CCCC2)CC1

Additional information on 3aH-Indol-3a-amine, 1-(cyclopropylsulfonyl)octahydro-

Compound CAS No 2138193-36-7: A Comprehensive Overview of 3aH-Indol-3a-amine, 1-(cyclopropylsulfonyl)octahydro

The compound CAS No 2138193-36-7, also known as 3aH-indol-3a-amine, 1-(cyclopropylsulfonyl)octahydro, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of indole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The cyclopropylsulfonyl group attached to the indole structure introduces additional complexity and functionality, making this compound a subject of interest in modern chemical research.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. The octahydro structure of this compound suggests a high degree of saturation, which could influence its stability and reactivity under different conditions. The presence of the cyclopropylsulfonyl group adds a layer of complexity, potentially enhancing the molecule's ability to interact with specific biological targets.

One of the most promising applications of CAS No 2138193-36-7 lies in its potential as a biological scaffold for drug design. Researchers have explored the use of indole-based compounds in designing inhibitors for various enzymes and receptors. The cyclopropylsulfonyl group has been shown to enhance the molecule's ability to form hydrogen bonds, a critical factor in drug-receptor interactions. This makes CAS No 2138193-36-7 a valuable candidate for further exploration in medicinal chemistry.

In terms of synthesis, the preparation of CAS No 2138193-36-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclopropylsulfonyl group requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which could be crucial for pharmacological studies.

The structural uniqueness of CAS No 2138193-36-7 also makes it an interesting candidate for materials science applications. Its rigid structure and functional groups could be exploited in designing advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength. Researchers are actively investigating the potential use of this compound in polymer chemistry and nanotechnology.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No 2138193-36-7 is essential for its safe handling and application. Studies have shown that the molecule undergoes biodegradation under specific conditions, but further research is needed to fully assess its environmental footprint. This information is critical for industries considering its use in large-scale applications.

In conclusion, CAS No 2138193-36-7, or indolium derivative with cyclopropylsulfonyl substitution, represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, functional groups, and potential biological activities make it a focal point for ongoing research. As new insights emerge from interdisciplinary studies, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.